Cas no 29514-28-1 (1,2-O-Isopropylidene-b-L-idofuranurono-6,3-lactone)

1,2-O-Isopropylidene-b-L-idofuranurono-6,3-lactone structure
29514-28-1 structure
Product Name:1,2-O-Isopropylidene-b-L-idofuranurono-6,3-lactone
CAS No:29514-28-1
MF:C9H12O6
MW:216.187983512878
CID:240440
PubChem ID:2759245
Update Time:2025-04-19

1,2-O-Isopropylidene-b-L-idofuranurono-6,3-lactone Chemical and Physical Properties

Names and Identifiers

    • b-L-Idofuranuronic acid,1,2-O-(1-methylethylidene)-, g-lactone
    • 1,2-O-Isopropylidene-β-L-idofuranurono-6,3-lactone
    • 1,2-O-isopropylidene-α-D-glucofuranurono-γ-lactone
    • (1S,2R,6R,8R,9R)-9-HYDROXY-4,4-DIMETHYL-3,5,7,11- TETRAOXATRICYCLO[6.3.0.0^{2,6}]UNDECAN-10-ONE
    • 1,2-O-ISOPROPYLIDENE-BETA-L-IDOFURANURONIC ACID, GAMMA-LACTONE
    • 1,2-O-Isopropylidene-Beta-L-idofuranurono-6,3-lactone
    • 1,2-O-ISOPROPYLIDENE-B-L-IDOFURANOSYLURONO-6,3-LACTONE
    • 1,2-O-ISOPROPYLIDENE-SS-L-IDOFURANURONO-6,3-LACTONE
    • 20513-98-8
    • 1,2-O-Isopropylidene-?-L-idofuranurono-6,3-lactone
    • (1S,2R,6R,8R,9R)-9-Hydroxy-4,4-dimethyl-3,5,7,11-tetraoxatricyclo[6.3.0.0^{2,6}]undecan-10-one
    • (3AR,3bS,6R,6aR,7aR)-6-hydroxy-2,2-dimethyltetrahydrofuro[2',3':4,5]furo[2,3-d][1,3]dioxol-5(3bH)-one
    • beta-L-Idofuranuronic acid, 1,2-O-(1-methylethylidene)-, gamma-lactone
    • 1,2-O-Isopropylidene-b-L-idofuranurono-6,3-lactone
    • SCHEMBL15084863
    • (1S,2R,6R,8R,9R)-9-hydroxy-4,4-dimethyl-3,5,7,11-tetraoxatricyclo[6.3.0.0?,?]undecan-10-one
    • D-Glucurono-6,3-lactone acetonide
    • SS-4723
    • W-202227
    • CS-0450631
    • AKOS025393568
    • 29514-28-1
    • (1S,2R,6R,8R,9R)-9-hydroxy-4,4-dimethyl-3,5,7,11-tetraoxatricyclo[6.3.0.02,6]undecan-10-one
    • (1S,2R,6R,8R,9R)-9-HYDROXY-4,4-DIMETHYL-3,5,7,11-TETRAOXATRICYCLO[6.3.0.0(2),?]UNDECAN-10-ONE
    • Inchi: 1S/C9H12O6/c1-9(2)14-6-5-4(13-8(6)15-9)3(10)7(11)12-5/h3-6,8,10H,1-2H3/t3-,4-,5+,6-,8-/m1/s1
    • InChI Key: BDBGJSXZKMTMGP-QOHYDMMQSA-N
    • SMILES: O1[C@H]2[C@@H]([C@@H]3[C@H]1[C@H](C(=O)O3)O)OC(C)(C)O2

Computed Properties

  • Exact Mass: 216.06300
  • Monoisotopic Mass: 216.06338810g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 74.2Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Melting Point: 104-107°C
  • Boiling Point: 386.0±42.0 °C at 760 mmHg
  • Flash Point: 158.8±21.4 °C
  • PSA: 74.22000
  • LogP: -0.85090
  • Vapor Pressure: 0.0±2.0 mmHg at 25°C

1,2-O-Isopropylidene-b-L-idofuranurono-6,3-lactone Security Information

1,2-O-Isopropylidene-b-L-idofuranurono-6,3-lactone Pricemore >>

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